Cas no 5931-53-3 (Diphenyl(o-tolyl)phosphine)

• Product Name: Diphenyl(o-tolyl)phosphine
• CAS No: 5931-53-3
• MF: C₁₉H₁₇P
• MW: 276.312045812607
• MDL: MFCD00008515
• CID: 85487
• PubChem ID: 24857301
• Update Time: 2025-05-22

Diphenyl(o-tolyl)phosphine Chemical and Physical Properties

Names and Identifiers

• Diphenyl(o-tolyl)phosphine
• (2-methylphenyl)-diphenylphosphane
• (o-Methylphenyl)diphenylphosphine
• Diphenyl(2-tolyl)phosphine
• Diphenyl-o-tolylphosphine
• (2-Methylphenyl)diphenylphosphine
• O-TOLYLDIPHENYLPHOSPHINE
• (2-methylphenyl)(diphenyl)phosphine
• diphenyltolylphosphine
• diphenyl(2-methylphenyl)phosphine
• MLBZLJCMHFCTQM-UHFFFAOYSA-N
• 8830AB
• SC11168
• AK113345
• AX8125848
• C-3
• SCHEMBL49858
• FT-0753273
• 5931-53-3
• AMY11727
• EINECS 227-675-6
• CS-W012316
• NS00034132
• DTXSID40208048
• 2-(2-Methoxy-4-nitrophenyl)-3-(4-nitrophenyl) -5-(2,4-disulfophenyl)-2H-tetrazolium monosodium salt
• MFCD00008515
• F17203
• Diphenyl(o-tolyl)phosphine, 98%
• DTXCID60130539
• 4,7-Methano-1H-inden-6-ol,3a,4,5,6,7,7a-hexahydro-,propanoate
• (2-methylphenyl)diphenylphosphane
• DB-241554
• DB-009711

• MDL： MFCD00008515
• Inchi： 1S/C19H17P/c1-16-10-8-9-15-19(16)20(17-11-4-2-5-12-17)18-13-6-3-7-14-18/h2-15H,1H3
• InChI Key： MLBZLJCMHFCTQM-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 276.10700
• Monoisotopic Mass: 276.107
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined
• Melting Point: 74-75 ºC (chloroform hexane )
• Boiling Point: 378.3°C at 760 mmHg
• Flash Point: 192.2°C
• Solubility: Insuluble (6.1E-5 g/L) (25 ºC),
• PSA: 13.59000
• LogP: 3.75320
• Solubility: Not determined
• Sensitiveness: Sensitive to air

Diphenyl(o-tolyl)phosphine Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives

Additional information on Diphenyl(o-tolyl)phosphine

Comprehensive Guide to Diphenyl(o-tolyl)phosphine (CAS No. 5931-53-3): Properties, Applications, and Industry Insights

Diphenyl(o-tolyl)phosphine (CAS No. 5931-53-3) is a specialized organophosphorus compound widely recognized for its role in catalysis and material science. With the growing demand for high-performance ligands and phosphine derivatives in synthetic chemistry, this compound has garnered significant attention. Its molecular structure, featuring a phenyl group and an o-tolyl substituent, offers unique steric and electronic properties, making it invaluable in cross-coupling reactions and transition-metal catalysis.

Recent advancements in green chemistry and sustainable synthesis have amplified the relevance of Diphenyl(o-tolyl)phosphine. Researchers are increasingly exploring its potential in asymmetric hydrogenation and C–H activation, addressing key challenges in pharmaceutical and agrochemical manufacturing. The compound’s compatibility with palladium and rhodium catalysts further enhances its utility in fine chemical production.

From a commercial perspective, Diphenyl(o-tolyl)phosphine is a critical intermediate for OLED materials and photocatalysts, aligning with the booming demand for energy-efficient technologies. Its thermal stability and tunable reactivity also make it a candidate for polymer stabilization and coordination chemistry. As industries prioritize low-waste processes, this compound’s role in atom-economical reactions is under scrutiny.

Safety and handling of Diphenyl(o-tolyl)phosphine adhere to standard protocols for air-sensitive reagents. Storage under inert atmospheres and avoidance of prolonged light exposure are recommended. Analytical techniques like NMR spectroscopy and HPLC are typically employed for purity verification, ensuring compliance with industrial-grade standards.

In summary, Diphenyl(o-tolyl)phosphine (CAS No. 5931-53-3) bridges academic research and industrial applications, driven by its versatility in catalytic systems and functional materials. As innovation in molecular design accelerates, this compound remains a cornerstone for next-generation chemical solutions.